Cas no 130768-87-5 (2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)-)
130768-87-5 structure
Product Name:2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)-
CAS No:130768-87-5
MF:C21H24O7
MW:388.411067008972
CID:1226762
PubChem ID:6145900
Update Time:2025-04-20
2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)-
- (2E)-1-(3',4',5'-trimethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)-2-propen-1-one
- CHEMBL17442
- 3,3',4,4',5,5'-Hexamethoxychalcone
- RYU875G50O
- (E)-1,3-bis(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- 1,3-Bis(3,4,5-trimethoxyphenyl)prop-2-en-1-one, (E)-
- 130768-87-5
- MLS002703335
- NSC96356
- STL433604
- (2E)-1,3-bis(3,4,5-trimethoxyphenyl)prop-2-en-1-one
- AKOS022023317
- NSC-96356
- 3',4',5',3,4,5-hexamethoxy-chalcone
- UNII-RYU875G50O
-
- Inchi: 1S/C21H24O7/c1-23-16-9-13(10-17(24-2)20(16)27-5)7-8-15(22)14-11-18(25-3)21(28-6)19(12-14)26-4/h7-12H,1-6H3/b8-7+
- InChI Key: WOJJYHZSZSSQJL-BQYQJAHWSA-N
- SMILES: O(C)C1C(=CC(C(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 388.15222
- Monoisotopic Mass: 388.15220310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 72.4Ų
Experimental Properties
- PSA: 72.45
2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
130768-87-5 (2-Propen-1-one, 1,3-bis(3,4,5-trimethoxyphenyl)-, (2E)-) Related Products
- 2373-89-9(4,4'-Dimethoxychalcone)
- 959-33-1(4-Methoxychalcone)
- 178445-80-2(2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(3-hydroxyphenyl)-, (2E)-)
- 959-23-9(4'-Methoxychalcone)
- 53744-28-8(3,4-Dimethoxychalcone)
- 13323-67-6(2-Propen-1-one,1-(2,4-dihydroxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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